(E)-2-Chloro-4-oxo-2-hexenedioic acid

Specification

• CAS No.: 22752-94-9
• Molecular Formula: C6H5ClO5
• Molecular Weight: 192.55 g/mol
• IUPAC Name: (E)-2-chloro-4-oxohex-2-enedioic acid
• Standard InChI: InChI=1S/C6H5ClO5/c7-4(6(11)12)1-3(8)2-5(9)10/h1H,2H2,(H,9,10)(H,11,12)/b4-1+
• Standard InChI Key: QOHGUQUQCPIROQ-DAFODLJHSA-N
• Isomeric SMILES: C(C(=O)/C=C(\C(=O)O)/Cl)C(=O)O
• SMILES: C(C(=O)C=C(C(=O)O)Cl)C(=O)O
• Canonical SMILES: C(C(=O)C=C(C(=O)O)Cl)C(=O)O

Introduction

Chemical Properties and Structure

(E)-2-Chloro-4-oxo-2-hexenedioic acid is an organic compound with the molecular formula C6H5ClO5 and a molecular weight of 192.55 g/mol. The structure features a six-carbon backbone with multiple functional groups that contribute to its chemical reactivity and biological significance.

Structural Characteristics

The compound's IUPAC name is (E)-2-chloro-4-oxohex-2-enedioic acid, which indicates its key structural features. The prefix "(E)-" designates the trans configuration around the carbon-carbon double bond. This stereochemistry is important for its biological activity and chemical reactivity.

Chemical Identifiers

The following table summarizes the key chemical identifiers for (E)-2-Chloro-4-oxo-2-hexenedioic acid:

Property	Value
CAS Number	22752-94-9
Molecular Formula	C6H5ClO5
Molecular Weight	192.55 g/mol
IUPAC Name	(E)-2-chloro-4-oxohex-2-enedioic acid
Standard InChIKey	QOHGUQUQCPIROQ-DAFODLJHSA-N
Canonical SMILES	C(C(=O)C=C(C(=O)O)Cl)C(=O)O

Table 1: Chemical identifiers of (E)-2-Chloro-4-oxo-2-hexenedioic acid

Physical Properties

The compound contains multiple functional groups, including carboxylic acid groups, a ketone, a carbon-carbon double bond, and a chlorine atom. These functional groups contribute to its solubility in polar solvents and its ability to participate in various chemical reactions. The presence of two carboxylic acid groups makes it acidic in nature, while the chlorine substituent and the ketone group influence its electrophilic character.

Synthesis Methods

The synthesis of (E)-2-Chloro-4-oxo-2-hexenedioic acid typically involves carefully controlled reaction conditions to ensure the correct stereochemistry and functional group arrangement.

Standard Synthetic Approaches

The synthesis generally involves chlorination of suitable precursors followed by oxidation reactions. These processes require precise control of temperature, solvent selection, and reaction duration to optimize yield and purity. Chlorination reactions may be conducted at room temperature or elevated temperatures, depending on the reactivity of the starting materials used.

Biological Role in Degradation Pathways

(E)-2-Chloro-4-oxo-2-hexenedioic acid, also referred to as 2-chloromaleylacetate in biological contexts, plays a crucial role in microbial degradation pathways, particularly those involved in breaking down environmental pollutants.

Role in Pentachlorophenol Biodegradation

2-Chloromaleylacetate is a key intermediate in the pentachlorophenol (PCP) biodegradation pathway in Sphingobium chlorophenolicum. The biodegradation process involves an enzyme called maleylacetate reductase (PcpE), which catalyzes two important reactions:

• The reductive dehalogenation of 2-chloromaleylacetate to maleylacetate

• The subsequent reduction of maleylacetate to 3-oxoadipate

These reactions represent critical steps in the microbial detoxification of chlorinated phenolic compounds, which are persistent environmental pollutants.

Enzyme Kinetics in Biodegradation

Research on the PcpE enzyme from S. chlorophenolicum strain ATCC 53874 has provided detailed kinetic parameters for the biodegradation reactions involving 2-chloromaleylacetate. When the pcpE gene was cloned, overexpressed in Escherichia coli BL21-AI cells, and purified, the enzyme exhibited optimal activity at pH 7.0. The kinetic parameters were determined to be:

Parameter	Value	Substrate
k(cat)	1.2 ± 0.3 s^-1	Maleylacetate
K(m)	0.09 ± 0.04 mM	Maleylacetate

Table 2: Kinetic parameters for PcpE enzyme activity with maleylacetate under optimal pH conditions

Detection in Environmental Degradation Studies

Spectrophotometric analysis of metabolites during the degradation of monochlorophenols (MCPs) has established the presence of 2-chloromaleylacetate as an intermediate. This finding confirms its role in the biodegradation pathways of various chlorinated aromatic compounds beyond just pentachlorophenol.

Multi-substrate Biodegradation Studies

Research on the biodegradation of chlorophenols has revealed important insights into the metabolism of compounds that generate 2-chloromaleylacetate as an intermediate.

Degradation Kinetics

Biodegradation kinetic studies of monochlorophenols using Andrew's model have revealed different maximum removal rates for various chlorophenol isomers:

Compound	Maximum Removal Rate (R<sub>m</sub>)
2-CP	2.78 mg L^-1 h^-1
3-CP	0.91 mg L^-1 h^-1
4-CP	1.82 mg L^-1 h^-1

Table 3: Maximum removal rates for different monochlorophenol isomers during biodegradation

In multi-substrate degradation studies, the biodegradation rate was observed in the order: 2,4-DCP > 2-CP > 3-CP > 4-CP. This differential degradation rate suggests varying affinities of the microbial enzymes for different chlorinated substrates, which ultimately affect the production and consumption rates of 2-chloromaleylacetate.

Chemical Reactions and Applications

The functional groups present in (E)-2-Chloro-4-oxo-2-hexenedioic acid enable it to participate in various chemical reactions, making it valuable in organic synthesis.

Reactivity Profile

This compound can act as both an electrophile (due to the carbonyl group and chlorine substituent) and a nucleophile (through its carboxylic acid groups) in certain reactions, allowing for diverse synthetic pathways. The mechanism by which it exerts its effects typically involves nucleophilic attack on electrophilic centers within other molecules, facilitated by electron-withdrawing groups like chlorine and carbonyl.

Applications in Research

As a versatile organic compound, (E)-2-Chloro-4-oxo-2-hexenedioic acid serves as a crucial building block in various chemical syntheses. Its applications extend to studies of biodegradation pathways and environmental microbiology, where it provides insights into the metabolic fate of chlorinated aromatic pollutants.